N-(1,3-dioxoisoindolin-5-yl)-5-nitrobenzo[b]thiophene-2-carboxamide

• IUPAC Name: N-(1,3-dioxoisoindol-5-yl)-5-nitro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C17H9N3O5S/c21-15-11-3-1-9(7-12(11)16(22)19-15)18-17(23)14-6-8-5-10(20(24)25)2-4-13(8)26-14/h1-7H,(H,18,23)(H,19,21,22)
• InChI Key: IRLRLZFMSVQYDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1NC(=O)C3=CC4=C(S3)C=CC(=C4)[N+](=O)[O-])C(=O)NC2=O
• Molecular Formula: C17H9N3O5S
• Molecular Weight: 367.3 g/mol

Description

“N-(1,3-dioxoisoindolin-5-yl)-5-nitrobenzo[b]thiophene-2-carboxamide” is a novel phthalimide derivative. Phthalimide derivatives are synthesized from phthalic anhydride and other compounds, and they have been found to have various applications in medicinal chemistry.

Synthesis Analysis

The synthesis of phthalimide derivatives involves the reaction of phthalic anhydride with other compounds. For instance, the phthalimide derivatives were synthesized from phthalic anhydride and 2-(2-methyl-4-oxoquinazolin-3(4H)-yl)acetohydrazide or thiophene-2-carbohydrazide. The reaction mixture is stirred and refluxed for a duration of 5 hours. After cooling, it is poured into 500 mL of ice water when the phthalimide derivatives precipitate and are filtered off.

Molecular Structure Analysis

The chemical structures of the compounds are elucidated by Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectra. The chemical shifts were expressed in parts per million (δ, ppm) and referenced to tetramethylsilane (TMS), (CH3)4Si, which served as an internal standard.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of phthalimide derivatives are complex and involve multiple steps. The reaction involves the use of phthalic anhydride and other compounds, and the reaction mixture is stirred and refluxed for several hours.

Scientific Research Applications

Pharmaceutical Synthesis

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Herbicides

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Colorants and Dyes

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Polymer Additives

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Organic Synthesis

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Photochromic Materials

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Future Directions

The future directions for the research on “N-(1,3-dioxoisoindolin-5-yl)-5-nitrobenzo[b]thiophene-2-carboxamide” and similar compounds could involve further exploration of their medicinal applications. Additionally, the development of more eco-friendly synthetic strategies could be a potential area of focus.